Cas no 128255-32-3 (1-isocyanato-2-(propan-2-yloxy)benzene)

• Product Name: 1-isocyanato-2-(propan-2-yloxy)benzene
• CAS No: 128255-32-3
• MF: C₁₀H₁₁NO₂
• MW: 177.2
• CID: 3703094
• PubChem ID: 21291645
• Update Time: 2025-10-24

1-isocyanato-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2-(1-methylethoxy)-
• 1-isocyanato-2-(propan-2-yloxy)benzene

Additional information on 1-isocyanato-2-(propan-2-yloxy)benzene

Recent Advances in the Study of 1-Isocyanato-2-(propan-2-yloxy)benzene (CAS: 128255-32-3): A Comprehensive Research Brief

1-Isocyanato-2-(propan-2-yloxy)benzene (CAS: 128255-32-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and isopropoxy-substituted benzene ring, has been the subject of recent investigations due to its potential applications in drug development, material science, and chemical synthesis. The unique reactivity of the isocyanate group makes it a valuable building block for the synthesis of ureas, carbamates, and other pharmacologically active molecules.

Recent studies have focused on the synthesis and characterization of 1-isocyanato-2-(propan-2-yloxy)benzene, with particular emphasis on its role as an intermediate in the production of bioactive compounds. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of novel urea derivatives with potential anticancer activity. The researchers employed a multi-step synthetic route, starting from 2-isopropoxyaniline, to obtain the target compound in high yield and purity. Spectroscopic techniques, including NMR and IR spectroscopy, were used to confirm the structure and purity of the synthesized product.

In addition to its synthetic applications, 1-isocyanato-2-(propan-2-yloxy)benzene has been investigated for its potential as a crosslinking agent in polymer chemistry. A study published in *Polymer Chemistry* (2023) highlighted its use in the development of polyurethane-based materials with enhanced thermal stability and mechanical properties. The isocyanate group's ability to react with hydroxyl-containing polymers was leveraged to create robust networks, making it a promising candidate for industrial applications.

Further research has explored the biological activity of derivatives of 1-isocyanato-2-(propan-2-yloxy)benzene. A recent *Bioorganic & Medicinal Chemistry Letters* article reported the synthesis and evaluation of carbamate derivatives for their inhibitory effects on specific enzymes implicated in inflammatory diseases. The study identified several compounds with significant activity, suggesting the potential for further development into therapeutic agents.

Despite these advancements, challenges remain in the large-scale production and handling of 1-isocyanato-2-(propan-2-yloxy)benzene due to the reactivity and potential toxicity of isocyanate compounds. Recent efforts have focused on developing safer synthetic protocols and handling procedures to mitigate these risks. A 2024 review in *Chemical Health and Safety* summarized best practices for working with isocyanate-containing compounds, emphasizing the importance of proper ventilation, personal protective equipment, and waste disposal methods.

In conclusion, 1-isocyanato-2-(propan-2-yloxy)benzene (CAS: 128255-32-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and potential biological activity make it a valuable target for further investigation. Future research directions may include the development of novel derivatives with enhanced pharmacological properties, as well as the optimization of synthetic methods to improve yield and safety.